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Compound of Interest

Compound Name: hVEGF-IN-2

Cat. No.: B12408476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VEGFR-2-IN-5 hydrochloride is a small molecule inhibitor targeting the Vascular Endothelial

Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis. The formation of new

blood vessels is a critical process for tumor growth and metastasis, making VEGFR-2 a prime

target in oncology research. This technical guide provides a comprehensive summary of the

early preclinical data available for VEGFR-2-IN-5 hydrochloride, including its physicochemical

properties, in vitro activity, and general protocols for preclinical evaluation. The information

presented herein is compiled from publicly available data sheets and patent literature.

Physicochemical and In Vitro Activity Data
VEGFR-2-IN-5 hydrochloride is an indole-based benzenesulfonamide. Available data indicates

that it also exhibits inhibitory activity against human carbonic anhydrase IX (hCA IX) and XII

(hCA XII), suggesting a potential dual-inhibitory mechanism.
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Property Value

Molecular Formula C₁₉H₂₅ClN₈

Molecular Weight 400.91 g/mol

CAS Number 2700435-52-3

Appearance Off-white to light yellow solid

Solubility

DMSO: 230 mg/mL (573.69 mM) (with ultrasonic

treatment)H₂O: 100 mg/mL (249.43 mM) (with

ultrasonic treatment)

Storage (in solvent)
-80°C for 6 months; -20°C for 1 month (under

nitrogen)

Assay Type Target/Cell Line IC₅₀ Value

Enzymatic Assay VEGFR-2 0.38 µM

hCA IX 40 nM

hCA XII 3.2 nM

Cell-Based Assay HepG-2 8.39 - 16.90 µM

MCF-7 8.39 - 16.90 µM

Signaling Pathways and Experimental Workflows
VEGFR-2 Signaling Pathway
VEGF binding to VEGFR-2 induces receptor dimerization and autophosphorylation of specific

tyrosine residues. This initiates downstream signaling cascades, primarily the PLCγ-PKC-

MAPK and PI3K-Akt pathways, which are crucial for endothelial cell proliferation, migration,

and survival. VEGFR-2-IN-5 hydrochloride is expected to inhibit these pro-angiogenic signals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


VEGFR-2 Signaling Pathway

VEGF

VEGFR-2

Dimerization &
Autophosphorylation

PLCγ PI3K

PKC

MAPK Pathway

Cell Proliferation,
Migration, Survival

Akt

VEGFR-2-IN-5
Hydrochloride

Click to download full resolution via product page

A simplified diagram of the VEGFR-2 signaling cascade.

General In Vivo Efficacy Evaluation Workflow
The following diagram outlines a typical workflow for assessing the anti-tumor efficacy of a

VEGFR-2 inhibitor in a preclinical setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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